Cas no 93675-88-8 (Forsythoside E)

Forsythoside E Properties

Names and Identifiers

• Forsythoside E
• Forsythoside
• DecaffeoylforsythosideA
• 2-(3,4-Dihydroxyphenyl)ethyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
• 2-(3,4-Dihydroxyphenyl)ethyl 6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside (ACI)
• L
• D
• Forsythiaside E
• +Expand

• InChIKey： QIMGUQIHCNDUKU-OJJLXHDHSA-N
• Inchi： 1S/C20H30O12/c1-8-13(23)15(25)17(27)20(31-8)30-7-12-14(24)16(26)18(28)19(32-12)29-5-4-9-2-3-10(21)11(22)6-9/h2-3,6,8,12-28H,4-5,7H2,1H3/t8-,12+,13-,14+,15+,16-,17+,18+,19+,20+/m0/s1
• SMILES： C([C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](OCCC2C=CC(O)=C(O)C=2)O1)O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O

Computed Properties

• Exact Mass: 462.173726g/mol
• Surface Charge: 0
• XLogP3: -2.5
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 7
• Monoisotopic Mass: 462.173726g/mol
• Monoisotopic Mass: 462.173726g/mol
• Topological Polar Surface Area: 199Ų
• Heavy Atom Count: 32
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 462.4

Experimental Properties

• LogP: -2.69140
• PSA: 198.76000
• Solubility: Dissolution (37 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),